ethyl 4-(2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamido)benzoate

• IUPAC Name: ethyl 4-[[2-[2-(4-methoxyphenyl)quinolin-4-yl]oxyacetyl]amino]benzoate
• InChI: InChI=1S/C27H24N2O5/c1-3-33-27(31)19-8-12-20(13-9-19)28-26(30)17-34-25-16-24(18-10-14-21(32-2)15-11-18)29-23-7-5-4-6-22(23)25/h4-16H,3,17H2,1-2H3,(H,28,30)
• InChI Key: KWVVBQLDNRRMRG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)COC2=CC(=NC3=CC=CC=C32)C4=CC=C(C=C4)OC
• Molecular Formula: C27H24N2O5
• Molecular Weight: 456.5 g/mol

Description

Ethyl 4-(2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamido)benzoate is a small molecule compound with a wide range of applications in the field of scientific research. It is a derivative of quinoline, an aromatic heterocyclic compound, and is composed of an ethyl ester of 4-methoxyphenylquinolin-4-yloxyacetamidobenzoic acid. This compound has several unique properties that make it useful for a variety of research applications.

Mechanism of Action

Target of Action

It is known that quinoline derivatives, which this compound is a part of, have been used in various fields due to their distinctive interaction with cells .

Mode of Action

Quinoline derivatives are known for their versatility in significant fields and their distinctive interaction with cells .

Biochemical Pathways

Quinoline derivatives have been known to play roles in natural and synthetic chemistry and have biological and pharmacological activities .

Result of Action

Quinoline derivatives are known for their pharmaceutical and biological activities, making them valuable in drug research and development .

Action Environment

It is known that the synthesis and efficacy of quinoline derivatives can be influenced by various factors .

Advantages and Limitations for Lab Experiments

The main advantage of ethyl 4-(2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamido)benzoate is its ability to be used as a fluorescent probe in the study of protein-protein interactions. This compound has also been used to study the effects of drugs on the activity of enzymes such as cytochrome P450, as well as to study the binding of drugs to their target proteins. However, one limitation of this compound is that it is not always easy to synthesize, as it requires a multi-step process. Additionally, the effects of this compound on biochemical and physiological processes are not yet fully understood.

Future Directions

The potential future directions for ethyl 4-(2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamido)benzoate include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug development. Additionally, further research into its synthesis process, as well as its potential to be used as a fluorescent probe in the study of protein-protein interactions, could be beneficial. Finally, further research into its potential applications in the study of drug-drug interactions and drug-target interactions could lead to new discoveries.

Synthesis Methods

Ethyl 4-(2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamido)benzoate can be synthesized through a multi-step process. The first step involves the reaction of 2-chlorobenzoyl chloride with 4-methoxyphenylquinoline-4-yloxyacetamidobenzoic acid to form a quinoline derivative. The second step involves the reaction of the quinoline derivative with ethyl 4-methoxybenzoate to form ethyl 4-(2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamido)benzoate.

Scientific Research Applications

Ethyl 4-(2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamido)benzoate has been used in a variety of scientific research applications, including as a fluorescent probe in the study of protein-protein interactions, as an inhibitor of the enzyme glutathione S-transferase, and as a substrate for the enzyme cytochrome P450. It has also been used to study the effects of drugs on the activity of enzymes such as cytochrome P450, as well as to study the binding of drugs to their target proteins.